Cas no 174262-99-8 (2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-)
174262-99-8 structure
Product Name:2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-
CAS No:174262-99-8
MF:C15H13N3O2
MW:267.282623052597
CID:111695
PubChem ID:45121515
Update Time:2025-04-18
2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)-
- 2,4-Imidazolidinedione, 3-phenyl-5-(4-pyridinylmethyl)-
- 3-Phenyl-5-(4-pyridinylmethyl)-2,4-imidazolidinedione
- DTXSID301212487
- 174262-99-8
-
- Inchi: 1S/C15H13N3O2/c19-14-13(10-11-6-8-16-9-7-11)17-15(20)18(14)12-4-2-1-3-5-12/h1-9,13H,10H2,(H,17,20)
- InChI Key: CQDKUQPTDYXMOJ-UHFFFAOYSA-N
- SMILES: O=C1C(CC2C=CN=CC=2)NC(N1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 267.10089
- Monoisotopic Mass: 267.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- PSA: 62.3
2,4-Imidazolidinedione,3-phenyl-5-(4-pyridinylmethyl)- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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